Cas no 328058-21-5 (Piperazine, 1-[(4-aminophenyl)methyl]-4-(methylsulfonyl)-)

Piperazine, 1-[(4-aminophenyl)methyl]-4-(methylsulfonyl)- structure
328058-21-5 structure
Product Name:Piperazine, 1-[(4-aminophenyl)methyl]-4-(methylsulfonyl)-
CAS No:328058-21-5
MF:C12H19N3O2S
MW:269.363161325455
CID:1451601
PubChem ID:11369231
Update Time:2025-04-20

Piperazine, 1-[(4-aminophenyl)methyl]-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(4-aminophenyl)methyl]-4-(methylsulfonyl)-
    • 4-[[4-(methylsulfonyl)-1-piperazinyl]methyl]Benzenamine
    • 4-(4-METHANESULFONYL-PIPERAZIN-1-YLMETHYL)-PHENYLAMINE
    • DA-21679
    • 328058-21-5
    • UWZRXAGULMYWPO-UHFFFAOYSA-N
    • TQ0161
    • SCHEMBL2350825
    • AKOS012291464
    • 4-((4-(methylsulfonyl)piperazin-1-yl)methyl)aniline
    • Inchi: 1S/C12H19N3O2S/c1-18(16,17)15-8-6-14(7-9-15)10-11-2-4-12(13)5-3-11/h2-5H,6-10,13H2,1H3
    • InChI Key: UWZRXAGULMYWPO-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(CC2C=CC(=CC=2)N)CC1)(=O)=O

Computed Properties

  • Exact Mass: 269.11997
  • Monoisotopic Mass: 269.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 66.64
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